Cas no 1182779-62-9 (4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide)

• Product Name: 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide
• CAS No: 1182779-62-9
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 5713138
• PubChem ID: 60706924
• Update Time: 2025-06-14

4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-192480
• AKOS009104438
• 4-Chloro-N-[3-(pyrrolidin-1-yl)propyl]pyridine-2-carboxamide
• 1182779-62-9
• 2-Pyridinecarboxamide, 4-chloro-N-[3-(1-pyrrolidinyl)propyl]-
• 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide

• Inchi： 1S/C13H18ClN3O/c14-11-4-6-15-12(10-11)13(18)16-5-3-9-17-7-1-2-8-17/h4,6,10H,1-3,5,7-9H2,(H,16,18)
• InChI Key： IQWBGXUKXXCOEE-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(NCCCN1CCCC1)=O

Computed Properties

• Exact Mass: 267.1138399g/mol
• Monoisotopic Mass: 267.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 438.5±40.0 °C(Predicted)
• pka: 13.16±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide

Comprehensive Overview of 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide (CAS No. 1182779-62-9)

The compound 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide (CAS No. 1182779-62-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core substituted with a chloro group and a pyrrolidine-containing side chain, makes it a valuable intermediate in drug discovery. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are hot topics in modern medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide has surged due to their versatility in designing small-molecule therapeutics. This compound's carboxamide moiety and pyrrolidinyl group are critical for enhancing bioavailability and binding affinity, key factors in drug development. With the rise of AI-driven drug discovery, such molecules are increasingly being explored for their potential in machine learning-based predictive modeling.

The synthesis of 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide involves multi-step organic reactions, including amide coupling and nucleophilic substitution. Its CAS No. 1182779-62-9 serves as a unique identifier in chemical databases, facilitating global research collaboration. Scientists are also investigating its role in central nervous system (CNS) disorders, aligning with the growing focus on neurological therapeutics in 2024.

From an industrial perspective, this compound is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions are being applied to its production, addressing environmental concerns. Additionally, its structural analogs are frequently searched in academic literature, reflecting its relevance in structure-activity relationship (SAR) studies.

In summary, 4-chloro-N-3-(pyrrolidin-1-yl)propylpyridine-2-carboxamide (CAS No. 1182779-62-9) represents a promising scaffold in medicinal chemistry, with applications spanning drug design, biochemical research, and computational modeling. Its integration into cutting-edge technologies like AI-assisted drug discovery ensures its continued prominence in scientific discourse.